Cas no 2172293-48-8 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-methylpropanoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-methylpropanoic acid
• CAS No: 2172293-48-8
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 6219117
• PubChem ID: 165544022
• Update Time: 2025-06-10

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-methylpropanoic acid
• EN300-1498505
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)pentanamido]-2-methylpropanoic acid
• 2172293-48-8

• Inchi： 1S/C25H27F3N2O5/c1-24(2,22(32)33)30-21(31)13-15(25(26,27)28)11-12-29-23(34)35-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： ZWTSXGMBWKQAGO-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC(C(=O)O)(C)C)=O)CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-methylpropanoic acid

Comprehensive Overview of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-methylpropanoic acid (CAS No. 2172293-48-8)

The compound 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-methylpropanoic acid (CAS No. 2172293-48-8) is a specialized organic molecule that has garnered significant attention in the fields of peptide synthesis, medicinal chemistry, and bioconjugation. Its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the trifluoromethyl moiety, make it a valuable building block for researchers developing novel therapeutics and biomaterials. This article delves into its properties, applications, and relevance to current scientific trends.

One of the most critical aspects of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-methylpropanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used to protect amino acids during peptide chain assembly, ensuring high yield and purity. With the growing demand for peptide-based drugs and biologics, this compound serves as a key intermediate in the production of complex peptides with potential applications in cancer therapy, immunology, and neurodegenerative disease research.

Another area of interest is the incorporation of the trifluoromethyl group, which enhances the metabolic stability and bioavailability of pharmaceutical compounds. Researchers are increasingly exploring fluorinated analogs to improve drug efficacy, a trend reflected in the rising number of publications and patents related to CF3-containing molecules. The presence of this functional group in CAS No. 2172293-48-8 positions it as a promising candidate for the development of next-generation small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs).

In addition to its pharmaceutical applications, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-methylpropanoic acid is also relevant to the field of chemical biology. Its ability to act as a linker or spacer in bioconjugation strategies makes it useful for attaching peptides to surfaces, nanoparticles, or other biomolecules. This functionality is particularly valuable in diagnostic assays, drug delivery systems, and material science, where precise molecular control is essential.

The synthesis and characterization of this compound require advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and consistency of the material, which is crucial for reproducible research outcomes. As the scientific community emphasizes reproducibility and data integrity, high-quality reagents like CAS No. 2172293-48-8 play a pivotal role in advancing reliable studies.

From an industrial perspective, the demand for custom synthetic intermediates is on the rise, driven by the need for tailored solutions in drug discovery and biotechnology. Companies specializing in fine chemicals and contract research organizations (CROs) are increasingly sourcing compounds like 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-methylpropanoic acid to support client projects. This trend aligns with the broader shift toward personalized medicine and targeted therapies.

Environmental and regulatory considerations also come into play when working with such compounds. While CAS No. 2172293-48-8 is not classified as hazardous, proper handling and disposal protocols must be followed to ensure safety and compliance with Good Laboratory Practices (GLP) and REACH regulations. Researchers are encouraged to consult Safety Data Sheets (SDS) and adhere to institutional guidelines when using this material.

In summary, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamido-2-methylpropanoic acid represents a versatile and valuable tool for modern scientific research. Its applications span peptide chemistry, drug development, and biomaterials engineering, making it a compound of interest for academics and industry professionals alike. As the fields of biopharmaceuticals and chemical biology continue to evolve, the importance of such specialized intermediates will only grow.